Cas no 1261943-66-1 (2-(3-aminophenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(3-aminophenyl)-4-nitrobenzoic Acid
• CAS No: 1261943-66-1
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• MDL: MFCD18319003
• CID: 1219271
• PubChem ID: 53224930
• Update Time: 2025-04-20

2-(3-aminophenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminophenyl)-4-nitrobenzoic Acid
• 2-(3-Aminophenyl)-4-nitrobenzoic acid, 95%
• MFCD18319003
• 1261943-66-1
• 3'-Amino-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID20688662

• MDL： MFCD18319003
• Inchi： 1S/C13H10N2O4/c14-9-3-1-2-8(6-9)12-7-10(15(18)19)4-5-11(12)13(16)17/h1-7H,14H2,(H,16,17)
• InChI Key： RFRWLXDSSYHLIS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C1C=CC=C(C=1)N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 258.06405680g/mol
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų